Cas no 53868-26-1 ((Rac)-NSC305787 hydrochloride)

• Product Name: (Rac)-NSC305787 hydrochloride
• CAS No: 53868-26-1
• MF: C₂₅H₃₁Cl₃N₂O
• MW: 481.8854
• CID: 2601712
• Update Time: 2024-11-04

(Rac)-NSC305787 hydrochloride Chemical and Physical Properties

Names and Identifiers

• NSC305787 (hydrochloride)
• NSC-305787 hydrochloride
• (2-(adamantan-1-yl)-6,8-dichloroquinolin-4-yl)(piperidin-2-yl)methanol hydrochloride
• (6, hydrochloride
• NSC305787 hydrochloride
• (Rac)-NSC305787 hydrochloride

• Inchi： 1S/C25H30Cl2N2O.ClH/c26-17-8-18-19(24(30)21-3-1-2-4-28-21)10-22(29-23(18)20(27)9-17)25-11-14-5-15(12-25)7-16(6-14)13-25;/h8-10,14-16,21,24,28,30H,1-7,11-13H2;1H
• InChI Key： JQALIVSYOXLOBE-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(=C([H])C2=C1N=C(C([H])=C2C([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1[H])O[H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H])Cl.Cl[H]

Computed Properties

• Exact Mass: 480.150197g/mol
• Monoisotopic Mass: 480.150197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2
• Molecular Weight: 481.9g/mol

(Rac)-NSC305787 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols